Cas no 2287275-04-9 ((5-Benzyl-1-methylimidazol-2-yl)methanamine)
(5-Benzyl-1-methylimidazol-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (5-Benzyl-1-methylimidazol-2-yl)methanamine
- 2287275-04-9
- (5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine
- EN300-6734992
-
- Inchi: 1S/C12H15N3/c1-15-11(9-14-12(15)8-13)7-10-5-3-2-4-6-10/h2-6,9H,7-8,13H2,1H3
- InChI Key: JCRFFGUJRYJLOI-UHFFFAOYSA-N
- SMILES: N1(C)C(CN)=NC=C1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 201.126597491g/mol
- Monoisotopic Mass: 201.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 43.8Ų
(5-Benzyl-1-methylimidazol-2-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6734992-0.05g |
(5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine |
2287275-04-9 | 95.0% | 0.05g |
$162.0 | 2025-03-13 | |
| Enamine | EN300-6734992-0.1g |
(5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine |
2287275-04-9 | 95.0% | 0.1g |
$241.0 | 2025-03-13 | |
| Enamine | EN300-6734992-0.25g |
(5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine |
2287275-04-9 | 95.0% | 0.25g |
$347.0 | 2025-03-13 | |
| Enamine | EN300-6734992-0.5g |
(5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine |
2287275-04-9 | 95.0% | 0.5g |
$546.0 | 2025-03-13 | |
| Enamine | EN300-6734992-1.0g |
(5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine |
2287275-04-9 | 95.0% | 1.0g |
$699.0 | 2025-03-13 | |
| Enamine | EN300-6734992-2.5g |
(5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine |
2287275-04-9 | 95.0% | 2.5g |
$1370.0 | 2025-03-13 | |
| Enamine | EN300-6734992-5.0g |
(5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine |
2287275-04-9 | 95.0% | 5.0g |
$2028.0 | 2025-03-13 | |
| Enamine | EN300-6734992-10.0g |
(5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine |
2287275-04-9 | 95.0% | 10.0g |
$3007.0 | 2025-03-13 | |
| Aaron | AR028MQ8-50mg |
(5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine |
2287275-04-9 | 95% | 50mg |
$248.00 | 2025-02-16 | |
| Aaron | AR028MQ8-100mg |
(5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine |
2287275-04-9 | 95% | 100mg |
$357.00 | 2025-02-16 |
(5-Benzyl-1-methylimidazol-2-yl)methanamine Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on (5-Benzyl-1-methylimidazol-2-yl)methanamine
Introduction to (5-Benzyl-1-methylimidazol-2-yl)methanamine (CAS No. 2287275-04-9)
(5-Benzyl-1-methylimidazol-2-yl)methanamine, with the CAS number 2287275-04-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties.
The chemical structure of (5-Benzyl-1-methylimidazol-2-yl)methanamine consists of an imidazole ring substituted with a benzyl group at the 5-position and a methyl group at the 1-position, with an amino group attached to the methylene bridge. This unique structural arrangement confers the compound with specific pharmacological properties that make it a valuable candidate for various therapeutic applications.
Recent studies have highlighted the potential of (5-Benzyl-1-methylimidazol-2-yl)methanamine in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the production of reactive oxygen species (ROS) and reducing neuronal cell death in vitro. These findings suggest that (5-Benzyl-1-methylimidazol-2-yl)methanamine could be a promising lead compound for the development of new drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
In addition to its neuroprotective properties, (5-Benzyl-1-methylimidazol-2-yl)methanamine has also shown potential as an anti-inflammatory agent. A research team from the University of California, Los Angeles (UCLA) reported in 2022 that this compound effectively reduces inflammation in animal models of inflammatory bowel disease (IBD). The mechanism of action involves the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of chronic inflammation.
The synthesis of (5-Benzyl-1-methylimidazol-2-yl)methanamine has been optimized through various methodologies to improve yield and purity. One common synthetic route involves the reaction of 5-benzylimidazole with methyl iodide followed by nucleophilic substitution with ammonia. Advanced techniques such as microwave-assisted synthesis have also been employed to enhance the efficiency and scalability of the process, making it more suitable for large-scale production.
In terms of safety and toxicity, preliminary studies have indicated that (5-Benzyl-1-methylimidazol-2-yl)methanamine exhibits low toxicity at therapeutic concentrations. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and potential side effects. These studies will be crucial for advancing this compound through the drug development pipeline and ultimately bringing it to market as a viable therapeutic option.
The potential applications of (5-Benzyl-1-methylimidazol-2-yl)methanamine extend beyond its direct therapeutic uses. For example, this compound can serve as a valuable tool in chemical biology research to investigate the role of imidazole derivatives in various biological processes. Its unique structure and functional groups make it an excellent candidate for use in high-throughput screening assays to identify new drug targets and develop novel therapeutic strategies.
In conclusion, (5-Benzyl-1-methylimidazol-2-yl)methanamine (CAS No. 2287275-04-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its neuroprotective and anti-inflammatory properties, combined with its favorable safety profile, make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the biological activities and therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.
2287275-04-9 ((5-Benzyl-1-methylimidazol-2-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)